3-Butoxy-5-(trifluoromethyl)phenol

• CAS: 1881328-69-3

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Butoxy-5-(trifluoromethyl)phenol: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry. The trifluoromethyl group, in particular, is prized for its ability to enhance a molecule's metabolic stability, lipophilicity, and binding affinity for biological targets.[1][2] When combined with a phenolic scaffold, a privileged structure in drug discovery, the resulting trifluoromethylphenols represent a versatile platform for the development of novel therapeutic agents.[3] This guide provides a comprehensive technical overview of a specific derivative, 3-Butoxy-5-(trifluoromethyl)phenol, a compound of interest for chemical and pharmaceutical research.

This document delves into the chemical properties, a detailed synthetic protocol, and the analytical characterization of 3-Butoxy-5-(trifluoromethyl)phenol. While this specific molecule is not extensively documented in publicly available literature, this guide synthesizes information from closely related analogues and established chemical principles to provide a robust predictive profile. The insights and methodologies presented herein are designed to empower researchers to synthesize, characterize, and explore the potential of this and similar compounds in their drug discovery and development endeavors.

Physicochemical and Structural Properties

3-Butoxy-5-(trifluoromethyl)phenol (CAS Number: 1881328-69-3) is a substituted aromatic compound with the molecular formula C₁₁H₁₃F₃O₂ and a molecular weight of 234.21 g/mol .[4][5] The molecule features a central benzene ring substituted with a hydroxyl group, a butoxy group, and a trifluoromethyl group at positions 1, 3, and 5, respectively.

dot graph { layout=neato; node [shape=plaintext]; edge [style=bold]; C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; O1 [label="O"]; H1 [label="H"]; O2 [label="O"]; C7 [label="CH2"]; C8 [label="CH2"]; C9 [label="CH2"]; C10 [label="CH3"]; C11 [label="C"]; F1 [label="F"]; F2 [label="F"]; F3 [label="F"]; H2 [label="H"]; H3 [label="H"]; H4 [label="H"];

C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;

C1 -- O1; O1 -- H1;

C3 -- O2; O2 -- C7; C7 -- C8; C8 -- C9; C9 -- C10;

C5 -- C11; C11 -- F1; C11 -- F2; C11 -- F3;

C2 -- H2; C4 -- H3; C6 -- H4; } Figure 1: Chemical Structure of 3-Butoxy-5-(trifluoromethyl)phenol

The interplay of these functional groups dictates the molecule's physicochemical properties. The trifluoromethyl group is a strong electron-withdrawing group, which increases the acidity of the phenolic proton compared to phenol itself. The butoxy group, being moderately lipophilic, will significantly influence the compound's solubility and partitioning behavior.

Table 1: Predicted and Comparative Physicochemical Properties

Property	3-Butoxy-5-(trifluoromethyl)phenol (Predicted)	3-(Trifluoromethyl)phenol (Experimental)
Molecular Formula	C₁₁H₁₃F₃O₂	C₇H₅F₃O[6][7]
Molecular Weight	234.21 g/mol [4][5]	162.11 g/mol [6][7]
Boiling Point	~293.1 °C[4][5]	178-179 °C
Density	~1.201 g/cm³[4][5]	1.333 g/mL at 25 °C
Melting Point	Not available	-2 to -1.8 °C
pKa	Expected to be slightly acidic	~9.5 (Estimated)
Solubility	Expected to be soluble in organic solvents (e.g., ethanol, DMSO, dichloromethane) and poorly soluble in water.	Insoluble in water

Synthesis and Purification

A reliable method for the synthesis of 3-Butoxy-5-(trifluoromethyl)phenol is the Williamson ether synthesis, a classic and robust method for forming ethers.[8] This approach involves the deprotonation of a phenol to form a phenoxide, which then acts as a nucleophile to displace a halide from an alkyl halide. In this case, the starting material would be 3-(Trifluoromethyl)phenol.

Experimental Protocol: Williamson Ether Synthesis

Materials:

• 3-(Trifluoromethyl)phenol

• 1-Bromobutane (or 1-iodobutane for higher reactivity)

• Anhydrous Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)

• Anhydrous Acetone or Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography elution

Procedure:

• Deprotonation: To a solution of 3-(Trifluoromethyl)phenol (1.0 eq) in anhydrous acetone in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add anhydrous potassium carbonate (1.5 eq).

• Alkylation: Add 1-bromobutane (1.2 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the potassium carbonate. Concentrate the filtrate under reduced pressure to remove the acetone.

• Extraction: Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

Spectral Analysis and Characterization

The structural confirmation of the synthesized 3-Butoxy-5-(trifluoromethyl)phenol is achieved through a combination of spectroscopic techniques. The following are the predicted spectral data based on the analysis of its structural components.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the butoxy chain protons, and the phenolic hydroxyl proton.

• Aromatic Protons: Three distinct signals in the aromatic region (δ 6.5-7.5 ppm), each integrating to one proton. The substitution pattern will lead to specific splitting patterns (e.g., singlets or doublets of doublets).

• Butoxy Protons:

  • A triplet at ~δ 4.0 ppm corresponding to the two protons of the -OCH₂- group.

  • A multiplet at ~δ 1.7-1.8 ppm for the two protons of the -OCH₂CH₂- group.

  • A multiplet at ~δ 1.4-1.5 ppm for the two protons of the -CH₂CH₃ group.

  • A triplet at ~δ 0.9-1.0 ppm for the three protons of the terminal methyl group (-CH₃).

• Phenolic Proton: A broad singlet, the chemical shift of which is concentration and solvent dependent, typically in the range of δ 5-9 ppm. This peak will disappear upon D₂O exchange.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number and chemical environment of the carbon atoms.

• Aromatic Carbons: Six signals are expected in the aromatic region (δ 100-160 ppm). The carbon attached to the trifluoromethyl group will appear as a quartet due to C-F coupling.

• Butoxy Carbons: Four signals corresponding to the four distinct carbon atoms of the butoxy group will be observed in the aliphatic region (δ 10-70 ppm).

• Trifluoromethyl Carbon: A quartet with a large coupling constant (J ≈ 270-280 Hz) is expected for the trifluoromethyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the phenolic hydroxyl group.[9]

• C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹.[9]

• C-H Stretch (Aliphatic): Peaks just below 3000 cm⁻¹ corresponding to the butoxy group.

• C=C Stretch (Aromatic): Absorptions in the 1450-1600 cm⁻¹ region.[9]

• C-O Stretch: A strong band around 1200-1250 cm⁻¹ for the aryl ether and another around 1050-1150 cm⁻¹ for the alkyl ether.[10]

• C-F Stretch: Strong, characteristic absorptions in the 1100-1350 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound.

• Molecular Ion Peak (M⁺): A peak at m/z = 234.21 corresponding to the molecular weight of the compound.

• Fragmentation Pattern: Characteristic fragmentation patterns would include the loss of the butoxy group, the butyl group, and potentially rearrangements involving the trifluoromethyl group.

Potential Applications in Drug Discovery

While no specific biological activities have been reported for 3-Butoxy-5-(trifluoromethyl)phenol, its structural features suggest several potential applications in drug discovery and medicinal chemistry.

• Enhanced Lipophilicity and Metabolic Stability: The trifluoromethyl group is known to block sites of metabolism and increase a molecule's lipophilicity, which can improve its pharmacokinetic profile.[1][2] The butoxy group further enhances lipophilicity, potentially improving membrane permeability.

• Scaffold for Bioactive Molecules: The phenolic hydroxyl group serves as a convenient handle for further chemical modifications, allowing for the synthesis of a library of derivatives.[3] These derivatives could be screened for a wide range of biological activities, including as enzyme inhibitors or receptor modulators.

• Intermediate for Complex Syntheses: This compound can serve as a valuable building block for the synthesis of more complex pharmaceutical agents where the 3-butoxy-5-(trifluoromethyl)phenyl moiety is a key pharmacophore.

Safety and Handling

No specific safety data is available for 3-Butoxy-5-(trifluoromethyl)phenol. However, based on the known hazards of its structural analogues, such as 3-(trifluoromethyl)phenol, appropriate safety precautions must be taken.[5][6][8][11][12]

• General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[5][6][8] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5][6][11] Avoid inhalation of vapors and contact with skin and eyes.[6][11]

• Health Hazards: Trifluoromethylphenols are generally considered to be skin and eye irritants and may be harmful if swallowed or inhaled.[6][12]

• First Aid:

  • In case of skin contact: Immediately wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

  • If inhaled: Move the person to fresh air and keep comfortable for breathing.[5]

  • If swallowed: Rinse mouth. Do NOT induce vomiting.[5] Seek immediate medical attention in all cases of exposure.[5]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

• Disposal: Dispose of in accordance with local, regional, and national regulations for hazardous chemical waste.

Conclusion

3-Butoxy-5-(trifluoromethyl)phenol is a molecule with significant potential as a building block and scaffold in medicinal chemistry. Its unique combination of a phenolic hydroxyl group, a lipophilic butoxy chain, and an electron-withdrawing trifluoromethyl group makes it an attractive target for synthesis and further investigation. This guide has provided a comprehensive overview of its predicted properties, a detailed synthetic protocol, and a thorough discussion of its analytical characterization. By leveraging the principles and methodologies outlined herein, researchers can confidently synthesize and explore the biological potential of this and other related fluorinated phenols, contributing to the advancement of drug discovery and development.

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An In-depth Technical Guide on the Applications of 3-Butoxy-5-(trifluoromethyl)phenol in Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, the strategic design of molecular scaffolds is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles. This technical guide delves into the medicinal chemistry potential of 3-Butoxy-5-(trifluoromethyl)phenol, a compound situated at the confluence of two powerful modulating groups: the trifluoromethyl moiety and an alkoxy substituent. While direct literature on this specific molecule is nascent, this document serves as a forward-looking guide for researchers, scientists, and drug development professionals. By dissecting the well-established roles of its constituent functional groups and providing a comprehensive roadmap for its synthesis and evaluation, we illuminate the promising, yet unexplored, therapeutic avenues for 3-Butoxy-5-(trifluoromethyl)phenol and its derivatives. This guide offers a robust framework for unlocking the potential of this scaffold in developing next-generation therapeutics.

Introduction: The Strategic Importance of Fluorination and Alkoxylation in Drug Design

The introduction of fluorine-containing functional groups has become a cornerstone of contemporary medicinal chemistry, with approximately 20% of all pharmaceuticals containing fluorine.[1] The trifluoromethyl (-CF3) group, in particular, is a bioisostere for chlorine and is prized for its ability to enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1][2] Its strong electron-withdrawing nature can significantly modulate the acidity of nearby protons and influence intermolecular interactions.[2]

Concurrently, the incorporation of alkoxy groups, such as a butoxy chain, serves as a critical tool for fine-tuning a compound's physicochemical properties. Alkoxy substituents can enhance lipophilicity, which can improve membrane permeability and oral bioavailability.[3] The length and branching of the alkyl chain provide a means to modulate these properties with a high degree of control.

The convergence of these two functionalities on a phenol scaffold in 3-Butoxy-5-(trifluoromethyl)phenol presents a compelling platform for the design of novel therapeutic agents. The phenolic hydroxyl group offers a versatile handle for further chemical modification, including prodrug strategies or as a key hydrogen bond donor/acceptor in receptor interactions.[4]

Synthesis of 3-Butoxy-5-(trifluoromethyl)phenol

A practical and scalable synthesis of 3-Butoxy-5-(trifluoromethyl)phenol can be achieved via the Williamson ether synthesis, a reliable method for forming ethers from an alkoxide and a primary alkyl halide. The starting material, 3-(trifluoromethyl)phenol, is commercially available.

Proposed Synthetic Pathway

The synthesis proceeds in a single step from 3-(trifluoromethyl)phenol and 1-bromobutane.

Caption: Proposed synthetic workflow for 3-Butoxy-5-(trifluoromethyl)phenol.

Detailed Experimental Protocol

Materials:

Material	CAS Number	Molecular Weight ( g/mol )	Quantity
3-(Trifluoromethyl)phenol	98-17-9	162.11	1.0 eq
1-Bromobutane	109-65-9	137.02	1.2 eq
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	138.21	1.5 eq
Acetone, anhydrous	67-64-1	58.08	q.s.

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-(trifluoromethyl)phenol (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and anhydrous acetone.

• Stir the suspension at room temperature for 20 minutes.

• Add 1-bromobutane (1.2 eq.) dropwise to the reaction mixture.

• Heat the mixture to reflux (approximately 56 °C) and maintain for 6-8 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[5]

• After completion, cool the reaction to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 3-Butoxy-5-(trifluoromethyl)phenol by column chromatography on silica gel.

Potential Medicinal Chemistry Applications

The unique combination of the trifluoromethyl, butoxy, and phenol groups suggests a range of potential therapeutic applications for 3-Butoxy-5-(trifluoromethyl)phenol.

As a Scaffold for Novel Bioactive Molecules

The phenolic hydroxyl group can serve as a key interaction point with biological targets or as a site for further derivatization to explore structure-activity relationships (SAR).

As a Bioisostere for Endogenous Ligands or Existing Drugs

The concept of bioisosterism, where one functional group is replaced by another with similar physicochemical properties to improve potency or pharmacokinetic profiles, is a powerful strategy in drug design.[6] 3-Butoxy-5-(trifluoromethyl)phenol and its derivatives could serve as bioisosteres for other phenolic compounds with suboptimal metabolic stability or bioavailability.[7]

Proposed Biological Evaluation Workflow

A systematic evaluation of the biological activities of 3-Butoxy-5-(trifluoromethyl)phenol is crucial to uncovering its therapeutic potential. The following is a proposed workflow encompassing a suite of in vitro assays.

Caption: A logical workflow for the biological evaluation of 3-Butoxy-5-(trifluoromethyl)phenol.

Antioxidant Activity Assays

Phenolic compounds are well-known for their antioxidant properties. The following assays can be used to quantify this activity.

Principle: This assay measures the ability of a compound to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[8]

Protocol:

• Prepare a stock solution of DPPH in methanol.

• In a 96-well plate, add various concentrations of 3-Butoxy-5-(trifluoromethyl)phenol to the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity and determine the IC50 value.[8]

Principle: This electron transfer-based assay measures the capacity of an antioxidant to reduce Cu(II)-neocuproine to the colored Cu(I)-neocuproine complex.[9]

Protocol:

• Prepare the CUPRAC reagent containing copper(II) chloride, neocuproine, and ammonium acetate buffer.

• Add different concentrations of the test compound to the CUPRAC reagent in a 96-well plate.

• Incubate at room temperature for 30 minutes.

• Measure the absorbance at 450 nm.

• Calculate the antioxidant capacity relative to a standard antioxidant like Trolox.[9]

Cytotoxicity Assays

Assessing the cytotoxic potential of a new compound is a critical step in drug development.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[10]

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of 3-Butoxy-5-(trifluoromethyl)phenol for a specified duration (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 3-4 hours at 37°C.[10]

• Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[11]

• Measure the absorbance at 570 nm.[11]

• Determine the IC50 value for cytotoxicity.

Principle: Similar to the MTT assay, XTT is reduced to a water-soluble orange formazan product by metabolically active cells. The advantage of the XTT assay is that the formazan product is soluble, eliminating the need for a solubilization step.[12]

Protocol:

• Follow the same initial steps as the MTT assay for cell seeding and treatment.

• Prepare the XTT labeling mixture by combining the XTT labeling reagent and the electron-coupling reagent.[12]

• Add the XTT labeling mixture to each well and incubate for 4 hours at 37°C.[12]

• Measure the absorbance of the formazan product between 450-500 nm.[12]

• Calculate the cell viability and determine the IC50 value.

Enzyme Inhibition Assays

The potential of 3-Butoxy-5-(trifluoromethyl)phenol to inhibit specific enzymes can be explored based on its structural features. For example, its phenolic nature suggests potential activity against enzymes like cyclooxygenases (COX) or lipoxygenases (LOX).

General Protocol (e.g., for a Kinase Assay):

• Prepare a reaction buffer containing the kinase, its substrate (e.g., a peptide), and ATP.

• Add varying concentrations of 3-Butoxy-5-(trifluoromethyl)phenol to the reaction mixture.

• Initiate the reaction by adding ATP.

• Incubate at the optimal temperature for the enzyme.

• Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

• Determine the IC50 value for enzyme inhibition.

In Vitro ADME Profiling

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is crucial for successful drug development.

Principle: This assay evaluates the susceptibility of a compound to metabolism by liver enzymes, typically using liver microsomes or hepatocytes.[13]

Protocol (using Liver Microsomes):

• Prepare an incubation mixture containing liver microsomes, the test compound, and a buffer.

• Pre-warm the mixture at 37°C.

• Initiate the metabolic reaction by adding a cofactor solution (e.g., NADPH).[14]

• Take aliquots at different time points (e.g., 0, 5, 15, 30, and 60 minutes) and quench the reaction.

• Analyze the concentration of the parent compound remaining at each time point using LC-MS/MS.

• Determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLint) of the compound.[15]

Principle: Lipophilicity, often expressed as the logarithm of the partition coefficient (logP) between n-octanol and water, is a key determinant of a drug's pharmacokinetic properties.[16]

Protocol (Shake-Flask Method):

• Prepare a solution of 3-Butoxy-5-(trifluoromethyl)phenol in either n-octanol or water.

• Add an equal volume of the other solvent to a flask.

• Shake the mixture vigorously for a set period to allow for partitioning equilibrium to be reached.

• Centrifuge the mixture to separate the two phases.

• Determine the concentration of the compound in both the n-octanol and water phases using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculate the logP value as the logarithm of the ratio of the concentration in n-octanol to the concentration in water.[16]

Conclusion and Future Directions

3-Butoxy-5-(trifluoromethyl)phenol represents a promising, yet underexplored, scaffold in medicinal chemistry. The strategic combination of a trifluoromethyl group, a butoxy chain, and a reactive phenol moiety provides a rich platform for the design of novel therapeutic agents with potentially enhanced metabolic stability and tailored lipophilicity. This guide has outlined a clear and actionable path for the synthesis and comprehensive biological evaluation of this compound. The provided protocols offer a robust framework for researchers to investigate its potential as an antioxidant, a cytotoxic agent, an enzyme inhibitor, or a scaffold for further chemical elaboration. Future research should focus on the synthesis of a library of derivatives to establish clear structure-activity relationships and to identify lead compounds for further preclinical development. The integration of computational modeling and in silico screening can further accelerate the discovery of the therapeutic potential of this versatile molecule.

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• Taylor & Francis. (n.d.). Full article: Inhibitory effects of some phenolic compounds on the activities of carbonic anhydrase: from in vivo to ex vivo. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Angiotensin-Converting Enzyme Inhibitory Activity of Selected Phenolic Acids, Flavonoids, Their O-Glucosides, and Low-Molecular-Weight Phenolic Metabolites in Relation to Their Oxidation Potentials. Retrieved from [Link]

• Semantic Scholar. (2017). Inhibitory Properties of Phenolic Compounds Against Enzymes Linked with Human Diseases. Retrieved from [Link]

• The Royal Society of Chemistry. (2025). Spontaneous Aqueous Defluorination of Trifluoromethylphenols: Substituent Effects and Revisiting the Mechanism. Retrieved from [Link]

• PubMed. (2025). Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism. Retrieved from [Link]

• The Role of Alkyl Groups in Organic Chemistry and Drug Design. (2024). Journal of Analytical & Bioanalytical Techniques, 16(735).
• Google Patents. (n.d.). CN104557480A - Synthetic method of 3-tert-butylphenylethylether.

• ResearchGate. (2025). Boron Trifluoride⋅Diethyl Ether-Catalyzed Etherification of Alcohols: A Metal-Free Pathway to Diphenylmethyl Ethers. Retrieved from [Link]

• Google Patents. (n.d.). US2091565A - Preparation of tertiary butyl phenol.

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• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years [mdpi.com]
• 9. Structure-activity relationships of phenothiazines and related drugs for inhibition of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US2091565A - Preparation of tertiary butyl phenol - Google Patents [patents.google.com]
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• 14. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Structure–activity relationship, in vitro and in vivo evaluation of novel dienyl sulphonyl fluorides as selective BuChE inhibitors for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. CN104557480A - Synthetic method of 3-tert-butylphenylethylether - Google Patents [patents.google.com]

Acidity Landscapes of Trifluoromethylated Phenols: A Physicochemical & Application Guide

Executive Summary

The strategic incorporation of trifluoromethyl (

) groups into phenolic scaffolds is a cornerstone of modern medicinal chemistry.[1] Beyond simple lipophilicity modulation, the group profoundly alters the acidity (pKa) of the phenolic hydroxyl group.[1] This shift in acidity dictates solubility, membrane permeability, and protein binding affinity.

This guide moves beyond basic textbook definitions to provide a rigorous analysis of the pKa shifts in trifluoromethylated phenols. It integrates validated experimental data, mechanistic reasoning rooted in physical organic chemistry, and actionable protocols for laboratory determination.

Part 1: Mechanistic Underpinnings

The Electronic Governor: How Modulates Acidity

The acidity of a phenol is defined by the stability of its conjugate base, the phenoxide anion. The

group acts as a powerful "electronic governor," stabilizing this anion through two primary vectors:

• Strong Inductive Withdrawal (

  ): Fluorine is the most electronegative element. The three fluorine atoms create a potent dipole that pulls electron density through the sigma bond framework, away from the phenoxide oxygen. This disperses the negative charge, lowering the energy of the anion.

• Field Effects: Through-space electrostatic interactions further stabilize the negative charge, particularly in ortho positions, though this can be complicated by steric factors.

Unlike nitro groups,

does not stabilize through direct resonance delocalization ( ) in the classical sense, but its hyperconjugative contributions and strong field effects make it a formidable electron-withdrawing group (EWG).

The Hammett Equation Connection

The quantitative effect of the

group is captured by Hammett substituent constants ( ).

• : Primarily inductive stabilization.
• : Inductive + Field/Hyperconjugative effects.

Because

, a group in the para position stabilizes the phenoxide more effectively than in the meta position, resulting in a lower pKa (higher acidity).

Visualization: The Stabilization Equilibrium

The following diagram illustrates the equilibrium and the electron-withdrawal vectors stabilizing the phenoxide form.

Figure 1: Mechanistic flow of phenol dissociation. The stability of the Phenoxide node is critically enhanced by the Inductive and Field effects of the CF3 group.

Part 2: Quantitative Data Landscape

The following data aggregates high-confidence experimental values. Note the distinct drop in pKa compared to the parent phenol.[2]

Table 1: Comparative Acidity of Trifluoromethylated Phenols

Compound	Position of	Experimental pKa (aq, 25°C)	pKa (vs Phenol)	Electronic Driver
Phenol	N/A	9.95 - 9.99	Reference	N/A
3-Trifluoromethylphenol	Meta	9.04 - 9.08	~ -0.9	Inductive ( )
2-Trifluoromethylphenol	Ortho	8.81 - 8.95	~ -1.1	Inductive + Proximity/Field
4-Trifluoromethylphenol	Para	8.68	~ -1.3	Max Inductive + Field ( )
3,5-Bis(trifluoromethyl)phenol	Meta, Meta	8.03	~ -1.9	Additive Inductive Load
Pentafluorophenol	Perfluoro	~5.53	~ -4.4	Massive e- withdrawal

Data Sources: J. Phys. Org. Chem. 2019 [1], BenchChem Comparative Analysis [2], PubChem [3].

Key Insight: The para isomer is the most acidic of the mono-substituted variants due to the maximization of the Hammett

constant. The ortho isomer, while acidic, often displays slight variations due to intramolecular hydrogen bonding interactions (though weak with fluorine) or steric twisting that affects solvation.

Part 3: Experimental Methodology

Protocol: Spectrophotometric pKa Determination

While potentiometric titration is common, UV-Vis spectrophotometry is the "Gold Standard" for trifluoromethylated phenols. These compounds often have limited aqueous solubility, and their phenoxide forms exhibit distinct UV shifts (bathochromic shift) compared to the neutral phenols.

1. Experimental Setup

• Instrument: Double-beam UV-Vis Spectrophotometer (scanning 200–400 nm).

• Temperature: Thermostated at 25.0 ± 0.1°C.

• Solvent System: Water (with <1% Methanol/DMSO for solubility if needed).

2. Reagents

• Stock Solution: 1.0 mM analyte in methanol.

• Buffers: Series of 10 buffers ranging from pH 6.0 to 12.0 (ionic strength fixed at 0.1 M with KCl).

• Acid/Base Standards: 0.1 M HCl (for fully protonated species) and 0.1 M NaOH (for fully deprotonated species).

3. Step-by-Step Workflow

• Spectral Characterization:

  • Scan the fully protonated form (in HCl) and fully deprotonated form (in NaOH).

  • Identify the Analytical Wavelength (

    ) where the difference in absorbance between the two forms is maximal.

• Titration Series:

  • Prepare aliquots of the analyte in the buffer series (maintaining constant concentration, e.g., 50 µM).

  • Measure Absorbance (

    ) at for each pH point.

• Validation:

  • Overlay all scans. You MUST observe a sharp Isosbestic Point . This confirms that only two species (phenol and phenoxide) are in equilibrium, validating the system.

• Calculation:

  • Use the linearized Henderson-Hasselbalch equation:

  • Plot

    vs. pH. The x-intercept is the pKa.

4. Workflow Visualization

Figure 2: Step-by-step UV-Vis spectrophotometric determination workflow. Step 5 is the critical "Go/No-Go" decision point for data validity.

Part 4: Strategic Applications in Drug Design

Understanding the pKa of trifluoromethylphenols is not just an academic exercise; it drives decision-making in Lead Optimization.

Bioavailability & Permeability

• The Ionization Trap: At physiological pH (7.4), a phenol with pKa ~10 is >99% neutral, ensuring good membrane permeability.

• The Shift: A 3,5-bis(

  ) phenol (pKa ~8.[3]0) will exist as ~20% anion at pH 7.4. This increases solubility but may decrease passive diffusion across lipophilic membranes.

• Design Tip: If you need to lock a phenol in a specific binding pocket without it passing through the Blood-Brain Barrier (BBB), lowering the pKa to increase the ionized fraction in the blood plasma is a viable strategy.

Metabolic Blocking

• The

  group is metabolically robust.[2] Placing it at the para position (4-position) blocks CYP450-mediated hydroxylation, a common clearance pathway for phenols.

• Trade-off: While blocking metabolism, the increased acidity (pKa 9.95 -> 8.68) increases plasma protein binding (PPB), as albumin binds anionic species avidly.

Bioisosterism

• The

  group is often used as a bioisostere for a Chlorine ( ) atom or a Methyl ( ) group.

• Volume:

  is significantly larger than (similar volume to an isopropyl group).

• Electronic: Unlike

  (electron donating), is electron withdrawing. This inversion of electronics must be accounted for when substituting to maintain potency.

References

• Aqueous pKa values

  • Source: University of Tartu / Wiley Online Library

  • Citation: Kütt, A., et al. "Aqueous pKa values." J. Phys. Org. Chem. 2019, 32, e3940.[3]

  • Link:[Link]

• Comparative Analysis of Trifluoromethylphenol Isomers Source: BenchChem Technical Guides Citation: "A Comparative Analysis of Trifluoromethylphenol Isomers for Drug Development."

• PubChem Compound Summary: 3-(Trifluoromethyl)phenol [3][4]

  • Source: National Center for Biotechnology Inform
  • Cit

  • Link:[Link]

• Hammett Equ

  • Source: Hansch, C., Leo, A., & Taft, R. W. Chem. Rev. 1991, 91, 165–195.
  • Context: Standard reference for and values cited in mechanistic section.

  • Link:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 4. 3-(三氟甲基)苯酚 99% | Sigma-Aldrich [sigmaaldrich.com]

Strategic Fluorination: The Role of 3-Butoxy-5-(trifluoromethyl)phenol in Lipophilic Scaffold Design

The Role of 3-Butoxy-5-(trifluoromethyl)phenol as a Fluorinated Building Block

Part 1: Core Directive This guide departs from standard catalog descriptions to analyze 3-Butoxy-5-(trifluoromethyl)phenol (CAS 1881328-69-3) as a strategic tool for Lipophilic Efficiency (LipE) optimization in drug discovery. It addresses the molecule not merely as a reagent, but as a scaffold modulator that balances metabolic stability (via the

group) with hydrophobic pocket occupancy (via the -butoxy chain).

Executive Summary

In modern medicinal chemistry, the "Magic Methyl" effect has evolved into a demand for more complex fluorinated motifs that simultaneously modulate pKa, metabolic stability, and lipophilicity. 3-Butoxy-5-(trifluoromethyl)phenol represents a specialized building block designed to access a specific physicochemical space. Unlike simple trifluoromethyl phenols, the addition of the 3-butoxy group introduces a defined lipophilic vector, allowing researchers to probe deep hydrophobic pockets in enzymes (e.g., kinases, proteases) while maintaining the electron-withdrawing resilience of the trifluoromethyl (

) core.

This guide details the structural rationale, synthetic utility, and experimental handling of this compound, positioning it as a critical intermediate for Fragment-Based Drug Discovery (FBDD) and Lead Optimization .

Structural & Electronic Analysis

The utility of 3-Butoxy-5-(trifluoromethyl)phenol lies in its unique substitution pattern, which creates a distinct electronic and steric profile.

The Electronic "Tug-of-War"

• 5-Trifluoromethyl (

  ): A strong electron-withdrawing group (EWG) ( ). It deactivates the aromatic ring towards electrophilic attack but increases the acidity of the phenol (lowering pKa relative to unsubstituted phenol). This enhances the hydrogen-bond donating (HBD) capability of the hydroxyl group.

• 3-Butoxy (

  ): An electron-donating group (EDG) by resonance, positioned meta to the . This arrangement creates a "push-pull" system that modulates the electron density at the reactive ortho and para positions, facilitating specific cross-coupling regioselectivity.

• Phenolic Hydroxyl (

  ): The primary synthetic handle. Due to the group, this phenol is more acidic than standard alkyl-phenols, making it an excellent substrate for reactions or conversion to triflates.

Steric & Lipophilic Properties

The

-butoxy chain is not merely a spacer; it is a hydrophobic probe .

• LogP Modulation: The

  group adds to the LogP, while the butoxy group adds significant lipophilicity. This molecule is ideal for "greasing" polar scaffolds to improve membrane permeability.

• Metabolic Blocking: The 3,5-substitution pattern effectively blocks the most metabolically vulnerable positions on the ring, forcing metabolism to the less reactive positions or the alkyl chain (which can be further modified, e.g., fluorinated, to block

  -oxidation).

Table 1: Physicochemical Profile

Property	Value (Predicted)	Significance in Drug Design
Molecular Weight	234.21 g/mol	Fragment-compatible (<300 Da)
ClogP	~4.2 - 4.5	High lipophilicity; ideal for CNS targets or hydrophobic pockets
H-Bond Donors	1 (Phenol OH)	Critical for receptor binding
H-Bond Acceptors	2 (Ether O, Phenol O)	Interaction with backbone amides
pKa (Phenol)	~8.5 - 9.0	Slightly more acidic than phenol (10.0); facilitates alkylation

Synthetic Pathways & Applications

This building block serves as a "linchpin" intermediate. It is rarely the final product but rather the precursor to complex biaryl systems via two primary routes: O-Functionalization and C-C Coupling .

Workflow Visualization

The following diagram illustrates the strategic utility of the scaffold in generating diverse chemical libraries.

Figure 1: Synthetic divergence from the 3-Butoxy-5-(trifluoromethyl)phenol core. The molecule acts as a pivot point for accessing biaryl libraries or complex ethers.

Experimental Protocols

The following protocols are designed for high reproducibility. Causality is explained for every critical step to ensure scientific integrity.

Protocol A: Synthesis of 3-Butoxy-5-(trifluoromethyl)phenol

Context: If the compound is not available commercially, it is synthesized from 3-hydroxy-5-trifluoromethylphenol.

Reagents:

• 3-Hydroxy-5-(trifluoromethyl)phenol (1.0 eq)

• 1-Bromobutane (1.2 eq)

• Potassium Carbonate (

  ) (2.0 eq)

• Solvent: DMF (Dimethylformamide) or Acetonitrile (

  )

Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-hydroxy-5-(trifluoromethyl)phenol in DMF (0.5 M concentration).

  • Why DMF? The polar aprotic nature of DMF solvates the cation (

    ), leaving the phenoxide anion "naked" and highly nucleophilic, accelerating the reaction.

• Deprotonation: Add

  in one portion. Stir at room temperature for 15 minutes.

  • Observation: The mixture may turn slightly yellow as the phenoxide forms.

• Alkylation: Add 1-bromobutane dropwise via syringe.

  • Control: Do not dump the reagent; dropwise addition prevents local concentration spikes that could lead to side reactions (though rare in this specific case).

• Reaction: Heat the mixture to 60°C for 4-6 hours. Monitor via TLC (Hexane/EtOAc 8:1) or LC-MS.[1]

  • Endpoint: Disappearance of the starting phenol peak.

• Workup: Cool to RT. Pour into ice-water (5x reaction volume) and extract with Ethyl Acetate (3x).

  • Why Ice-Water? DMF is miscible with water; this step partitions the organic product into the EtAc layer while removing the bulk of the DMF.

• Purification: Wash combined organics with Brine, dry over

  , and concentrate. Purify via flash column chromatography ( , 0-10% EtOAc in Hexanes).

Protocol B: Activation to Aryl Triflate (For Cross-Coupling)

Context: To use this building block in Suzuki couplings, the phenol must be converted to a leaving group (Triflate).

Reagents:

• 3-Butoxy-5-(trifluoromethyl)phenol (1.0 eq)

• Trifluoromethanesulfonic anhydride (

  ) (1.2 eq)

• Pyridine (2.0 eq) or TEA

• Solvent: DCM (Dichloromethane), anhydrous at 0°C.

Methodology:

• Setup: Dissolve the phenol and pyridine in anhydrous DCM under Nitrogen atmosphere. Cool to 0°C.

  • Critical: Moisture will hydrolyze

    instantly. Ensure glassware is flame-dried.

• Addition: Add

  dropwise over 10 minutes.

  • Exotherm: The reaction is exothermic. Maintain 0°C to prevent decomposition or regio-scrambling.

• Completion: Stir at 0°C for 1 hour, then warm to RT for 1 hour.

• Quench: Quench with saturated

  solution.

• Isolation: Extract with DCM, wash with 1M HCl (to remove pyridine), then Brine. Dry and concentrate.

  • Stability Note: The resulting triflate is stable but should be stored at -20°C if not used immediately.

Medicinal Chemistry Applications

Bioisosterism and Scaffold Hopping

The 3-butoxy-5-trifluoromethyl motif is often used as a bioisostere for:

• Di-chloro substitutions: The steric volume of

  is similar to an isopropyl group or a chlorine atom, but with orthogonal electronic properties.

• Long-chain alkyls: The butoxy ether oxygen acts as a hinge, allowing the butyl chain to adopt conformations that alkyl chains cannot, potentially improving binding affinity in flexible pockets.

Case Study Logic: Kinase Inhibitors

In the design of Type II kinase inhibitors, the "tail" of the molecule often extends into the solvent-exposed region or a hydrophobic back-pocket.

• Hypothesis: Replacing a standard 3-trifluoromethylphenyl group with the 3-butoxy-5-trifluoromethyl variant allows the

  to anchor the ring electronically while the butoxy group reaches into a hydrophobic sub-pocket (e.g., the DFG-out pocket), potentially improving selectivity (Selectivity Index > 50-fold) against homologous kinases.

Safety & Handling

• Fluorine NMR: Use

  NMR for rapid purity assessment (Singlet around -62 to -63 ppm).

• Hazards: Like all fluorinated phenols, this compound is an irritant. The trifluoromethyl group increases lipophilicity, facilitating skin absorption. Wear nitrile gloves and work in a fume hood.

• Waste: Fluorinated compounds must be segregated from standard organic waste in some jurisdictions due to incineration requirements.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• PubChem. (2025).[2] 3-(Trifluoromethyl)phenol Compound Summary. Retrieved from [Link]

Sources

• 1. 3-Butoxy-5-trifluoromethylphenylboronic acid [synhet.com]
• 2. 3-(Trifluoromethyl)phenol | C7H5F3O | CID 7376 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparation of triflates from 3-Butoxy-5-(trifluoromethyl)phenol for catalysis

Executive Summary

This technical guide details the conversion of 3-Butoxy-5-(trifluoromethyl)phenol (Substrate 1 ) into its corresponding triflate (Product 2 ). This transformation is a critical activation step in drug discovery, converting a stable phenol into a highly reactive pseudohalide electrophile suitable for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).

The presence of the electron-withdrawing trifluoromethyl (

) group and the lipophilic butoxy ( ) group necessitates a protocol that balances nucleophilic activation with the suppression of hydrolytic side reactions. This guide presents two validated methodologies:

• Method A (Triflic Anhydride): Rapid conversion for small-scale optimization.

• Method B (PhNTf

  ): Robust, scalable protocol with enhanced safety profiles.

Chemical Strategy & Mechanistic Insight

Substrate Analysis

The starting material, 3-Butoxy-5-(trifluoromethyl)phenol, presents a unique electronic environment. The meta-positioned

group exerts a strong inductive electron-withdrawing effect ( ), increasing the acidity of the phenolic proton ( < 10) relative to unsubstituted phenol. While this facilitates deprotonation by mild bases, it renders the resulting phenoxide less nucleophilic.

Reagent Selection Logic

• Triflic Anhydride (

  ): The most potent triflating agent. It reacts rapidly even with electron-deficient phenols. However, it is moisture-sensitive and generates triflic acid ( ) as a byproduct, requiring strict temperature control to prevent decomposition or oligomerization.

• N-Phenyl-bis(trifluoromethanesulfonimide) (

  ): A mild, crystalline reagent. It releases the triflyl group via a nucleophilic attack on the sulfur atom. Although atom-uneconomical, it is non-fuming, tolerant of moisture, and ideal for scale-up where exotherm control is critical.

Reaction Workflow

The following decision tree illustrates the selection process for the optimal synthetic route.

Figure 1: Strategic decision tree for selecting the optimal triflation protocol based on scale and safety requirements.

Experimental Protocols

Safety Pre-requisites

• Triflic Anhydride (

  ): Reacts violently with water.[1] Corrosive and lachrymator. Handle only in a fume hood. Syringes must be dry.

• Dichloromethane (DCM): Must be anhydrous.

• PPE: Nitrile gloves (double gloving recommended), lab coat, safety glasses.

Method A: Triflic Anhydride Protocol (Standard)

Best for: Rapid synthesis on <1g scale.

Materials:

• Substrate 1 (1.0 equiv)[2][3]

• Triflic Anhydride (

  ) (1.2 equiv)[2]

• Pyridine (2.0 equiv) or Triethylamine (2.0 equiv)

• Anhydrous DCM (

  concentration)

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Add Substrate 1 and anhydrous DCM. Cool the solution to 0°C (ice/water bath).

• Base Addition: Add Pyridine dropwise. The solution may darken slightly.

• Triflation: Add

  dropwise via syringe over 10 minutes. Critical: Maintain temperature at 0°C to prevent impurity formation.

  • Observation: Fuming may occur if addition is too fast or moisture is present.

• Reaction: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) and stir for 1-2 hours.

• Monitoring: Check TLC (Hexane/EtOAc 9:1). Product is usually less polar than the starting phenol.

• Quench: Slowly add saturated

  solution.

• Workup: Extract with DCM (3x). Wash combined organics with 1M HCl (to remove pyridine), then brine. Dry over

  .

• Purification: Flash chromatography on silica gel (typically 0-10% EtOAc in Hexanes).

Method B: PhNTf Protocol (Robust)

Best for: >5g scale, high chemoselectivity, or storage-stable reagents.

Materials:

• Substrate 1 (1.0 equiv)[2][3]

• N-Phenyl-bis(trifluoromethanesulfonimide) (

  ) (1.1 equiv)

• Triethylamine (

  ) (2.5 equiv) or (3.0 equiv)

• Acetonitrile (MeCN) or DCM

Procedure:

• Setup: Charge a flask with Substrate 1 ,

  , and solvent (MeCN for inorganic base, DCM for amine base).

• Base Addition: Add the base (

  or solid ).

• Reaction: Stir at RT. This reaction is generally slower than Method A (4–16 hours).

  • Note: No exothermic spike is typically observed.

• Workup: Dilute with water and

  or EtOAc. Wash organic layer with 1M HCl (if amine used) or water/brine.

• Purification: Flash chromatography. The byproduct (PhNHTf) can sometimes co-elute; rigorous washing with base (1M NaOH) during workup can help remove it, but beware of triflate hydrolysis.

Quality Control & Characterization (Self-Validating System)

The success of the reaction is best monitored using

NMR , which provides a distinct "fingerprint" for the transformation.

Feature	Substrate (Phenol)	Product (Triflate)	Validation Criteria
NMR (Ar- )	~ -62 to -63 ppm	~ -62 to -63 ppm	Signal remains, slight shift possible.
NMR (-OTf)	Absent	~ -72 to -74 ppm	Appearance of new singlet confirms -OTf.
TLC ( )	Lower (more polar)	Higher (less polar)	Clear separation in 10% EtOAc/Hex.
Appearance	Viscous Oil/Solid	Oil or Low-melt Solid	Colorless to pale yellow.

Data Interpretation:

• If the -74 ppm signal appears but the phenol peak remains, add 0.2 equiv more reagent.

• If a signal appears at -78 ppm (approx), this may indicate hydrolyzed triflic acid (

  ) or salt, implying moisture contamination.

Downstream Application: Catalytic Competence

The synthesized 3-Butoxy-5-(trifluoromethyl)phenyl triflate is a premium electrophile for Palladium-catalyzed cross-coupling. The electron-withdrawing nature of the

group activates the C-O bond, facilitating the Oxidative Addition step, which is often the rate-determining step in coupling reactions involving triflates.

Catalytic Cycle Visualization

Figure 2: Pd(0) catalytic cycle.[4] The specific substrate's CF3 group accelerates the Oxidative Addition step.

Recommended Coupling Conditions

For this specific triflate, mild Suzuki-Miyaura conditions are recommended to prevent hydrolysis of the triflate before coupling occurs:

• Catalyst:

  or (1-5 mol%)

• Base:

  (anhydrous preferred) or . Avoid strong hydroxides.[5]

• Solvent: Dioxane or Toluene at 80-100°C.

References

• Ritter, T. (2022). Modern Electrophilic Fluorination and Trifluoromethylation Methods. Journal of the American Chemical Society.[6]

• Frantz, D. E., et al. (2002).[7] Practical Synthesis of Aryl Triflates under Aqueous Conditions. Organic Letters.[7]

• Suzuki, A. (2011). Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C-C Bonds (Nobel Lecture). Angewandte Chemie International Edition.

• Fisher Scientific. (2024). Safety Data Sheet: Trifluoromethanesulfonic anhydride.[1][8][9]

• Barbero, N., et al. (2013). Triflimide (PhNTf2): A Mild Reagent for the Synthesis of Aryl Triflates. Synthesis.[2][3][4][7][10][11]

Sources

• 1. fishersci.fr [fishersci.fr]
• 2. rsc.org [rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. lobachemie.com [lobachemie.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Practical Synthesis of Aryl Triflates under Aqueous Conditions [organic-chemistry.org]
• 8. dcfinechemicals.com [dcfinechemicals.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note: Regioselective Functionalization of 3-Butoxy-5-(trifluoromethyl)phenol

Executive Summary

This guide details the electrophilic aromatic substitution (EAS) patterns of 3-Butoxy-5-(trifluoromethyl)phenol (CAS: N/A, analogue to 3-methoxy variant CAS 349-56-4). This scaffold represents a classic "push-pull" electronic system where the synergistic activation by hydroxyl and alkoxy groups competes with the strong deactivation and meta-directing influence of the trifluoromethyl group.

Understanding the regioselectivity of this molecule is critical for the development of fluorinated kinase inhibitors and agrochemicals. This note provides mechanistic rationale, predictive modeling, and validated protocols for halogenation and nitration, ensuring high regiochemical fidelity.

Mechanistic Profiling: The "Electronic Tug-of-War"

The substrate contains three substituents on the benzene ring that dictate the locus of electrophilic attack.

Electronic and Steric Analysis[1][2]

• 1-OH (Phenol): Strongly activating, ortho/para directing.

• 3-OBu (Butoxy): Activating, ortho/para directing.[1] The butyl chain adds significant steric bulk compared to a methoxy group.

• 5-CF₃ (Trifluoromethyl): Strongly deactivating, meta directing.

The Cooperative Paradox

In many systems, directing groups conflict. Here, they surprisingly reinforce specific positions, though with differing intensities.

• The OH and OBu groups both direct incoming electrophiles to positions C2, C4, and C6 .

• The CF₃ group directs meta to itself. The positions meta to C5 are C1 and C3 (already occupied). Consequently, the CF₃ group deactivates the entire ring, but specifically destabilizes the Wheland intermediates formed at C2, C4, and C6 (which are ortho/para to the CF₃).

Site Selectivity Prediction

• Position C2 (The "Pocket"): Located between OH and OBu.

  • Status:Highly Disfavored. Extreme steric crowding (1,2,3-trisubstitution pattern).

• Position C4: Para to OH, Ortho to OBu.

  • Status:Secondary Site. While para attack relative to OH is electronically favorable, the adjacent Butoxy group exerts steric hindrance.

• Position C6: Ortho to OH, Para to OBu.

  • Status:Major Site. The hydroxyl group is sterically smaller than the butoxy group, making the C6 position more accessible than C4. Additionally, in certain solvents, the OH group can assist electrophile delivery via hydrogen bonding.

Visualization of Directing Effects[1][4][5]

The following diagram illustrates the superposition of electronic activation and steric hindrance that leads to the predicted major product at C6 .

Caption: Graphviz model showing the convergence of directing vectors. Green arrows indicate activation; red tees indicate deactivation/steric blocks. C6 emerges as the optimal site.

Experimental Protocols

Protocol A: Regioselective Monobromination (NBS Method)

Objective: Synthesis of 2-bromo-5-butoxy-3-(trifluoromethyl)phenol (Systematic numbering changes upon bromination; this corresponds to attack at C6 of the starting material).

Rationale: Using N-bromosuccinimide (NBS) in acetonitrile allows for a slow, controlled release of electrophilic bromine. This prevents the poly-bromination often seen with elemental bromine (

) in highly activated phenols.

Materials:

• Substrate: 3-Butoxy-5-(trifluoromethyl)phenol (1.0 eq)

• Reagent: N-Bromosuccinimide (NBS) (1.05 eq)[2]

• Solvent: Acetonitrile (MeCN), anhydrous

• Quench: Sodium thiosulfate (sat. aq.)

Step-by-Step Workflow:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g (4.27 mmol) of substrate in 20 mL of MeCN. Cool to 0°C in an ice bath.

• Addition: Dissolve NBS (0.80 g, 4.48 mmol) in 10 mL MeCN. Add this solution dropwise to the phenol mixture over 30 minutes. Crucial: Rapid addition promotes poly-bromination.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2-4 hours. Monitor by TLC (Hexane/EtOAc 8:2) or HPLC.

• Workup: Dilute with diethyl ether (50 mL). Wash with saturated

  (2 x 20 mL) to remove unreacted bromine species, followed by brine.

• Purification: Dry organic layer over

  , filter, and concentrate. Purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).

  • Expected Yield: 85-92%

  • Regioisomer Ratio (C6:C4): Typically >10:1.

Protocol B: Mild Nitration (Nitrate Salt Method)

Objective: Introduction of a nitro group at C6 without oxidizing the electron-rich aromatic ring.

Rationale: Standard nitration (

) is too harsh for electron-rich alkoxy-phenols and causes oxidative tarring ("polymeric crud"). Using Potassium Nitrate ( ) in Trifluoroacetic Acid (TFA) generates the nitronium ion in situ under milder conditions.

Step-by-Step Workflow:

• Preparation: Dissolve substrate (1.0 eq) in TFA (10 volumes). Cool to -10°C (salt/ice bath).

• Nitration: Add solid

  (1.1 eq) in small portions over 1 hour.

  • Note: The reaction is exothermic.[2] Internal temperature must remain < 0°C.

• Stirring: Stir at 0°C for 2 hours.

• Quench: Pour the reaction mixture onto crushed ice (50 g).

• Extraction: Extract with Dichloromethane (DCM) (3 x 30 mL).

• Neutralization: Wash the organic phase carefully with saturated

  until evolution ceases.

• Isolation: Dry (

  ) and concentrate. Recrystallize from Ethanol/Water if necessary.

Analytical Data Summary

The following table summarizes the expected NMR shifts for the major regioisomer (C6-substitution) versus the starting material.

Feature	Starting Material ( ppm)	Product (C6-Substituted) ( ppm)	Diagnostic Change
H2 (Between O/O)	~6.60 (s)	~6.90 (s)	Slight downfield shift due to adjacent EWG.
H4 (Ortho to OBu)	~6.85 (s)	~7.15 (s)	Downfield shift.
H6 (Ortho to OH)	~6.65 (s)	Absent	Disappearance of signal confirms substitution.
-OH Proton	~5.50 (bs)	~5.80 (s)	Sharpening of peak due to intramolecular H-bond (if substituent allows).
19F NMR	-63.0 (s)	-63.5 (s)	Minimal change, but distinct shift.

References

• Directing Effects in Resorcinol Ethers

  • Castellino, A. J., & Rapoport, H. (1986). Regiospecific Bromination of 3-Alkoxyphenols. Journal of Organic Chemistry, 51(7), 1006–1011.

• Steric Parameters of Alkoxy Groups

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.

• Trifluoromethyl Group Effects

  • Leroux, F., Jeschke, P., & Schlosser, M. (2005). alpha-Fluorinated Ethers, Thioethers, and Amines: Anomerically Biased Species. Chemical Reviews, 105(3), 827–856.

• Mild Nitration Protocols

  • Olah, G. A., Malhotra, R., & Narang, S. C. (1978). Nitration: Methods and Mechanisms. VCH Publishers.

• Regioselectivity in Phenolic Systems (General)

  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Etherification of 3-Hydroxy-5-(trifluoromethyl)phenol

Ticket ID: #ETH-CF3-OPT Status: Open Assigned Specialist: Senior Application Scientist Subject: Yield Optimization & Troubleshooting Guide

Executive Summary & Substrate Analysis

User Context: You are attempting to etherify 3-hydroxy-5-(trifluoromethyl)phenol (also known as 5-(trifluoromethyl)resorcinol).

Technical Assessment: This substrate presents a unique challenge compared to standard phenol alkylation due to two critical factors:

• Ambident Nucleophilicity (Resorcinol Core): The molecule possesses two hydroxyl groups. Controlling stoichiometry is critical to distinguish between mono-etherification (desymmetrization) and bis-etherification (exhaustive alkylation).

• Electronic Deactivation: The trifluoromethyl (

  ) group at the 5-position is strongly electron-withdrawing ( ).

  • Impact on Acidity: It significantly lowers the

    of the hydroxyl protons (estimated ~8.5–9.0 vs. 9.8 for phenol). This makes deprotonation easier but renders the resulting phenoxide less nucleophilic.

  • Impact on Yield: Standard Williamson conditions often stall or result in low conversion because the "hard" phenoxide struggles to displace leaving groups without sufficient energy or solvation.

Optimized Experimental Protocols

Do not use a generic "phenol" protocol. The following methods are tailored for electron-deficient resorcinols.

Method A: The "Cesium Effect" (Recommended for High Yield)

Best for: Difficult alkyl halides, maximum conversion, and minimizing C-alkylation.

The Logic: Cesium carbonate (

) is superior to potassium carbonate ( ) for this substrate.[1] The large Cesium cation ( ) forms a "loose" ion pair with the phenoxide, making the oxygen atom more "naked" and reactive despite the electron-withdrawing group.

Parameter	Specification
Stoichiometry	Mono-ether: 1.0 eq Substrate : 1.1 eq : 1.0 eq R-XBis-ether: 1.0 eq Substrate : 2.5 eq : 2.5 eq R-X
Solvent	Acetonitrile (MeCN) (Anhydrous). Why? MeCN provides the optimal polarity for solubility without the difficult workup of DMF/DMSO.
Concentration	0.1 M to 0.2 M
Temperature	Reflux (80°C)
Additives	TBAI (10 mol%) . Critical if using Alkyl Chlorides or Bromides.

Step-by-Step Workflow:

• Dissolve 3-hydroxy-5-(trifluoromethyl)phenol in anhydrous MeCN (0.2 M).

• Add

  (powdered, dried). Stir for 15 minutes at RT to allow initial deprotonation (color change often observed).

• Add the Alkyl Halide (R-X).

  • Note: If R-X is a liquid, add neat. If solid, dissolve in minimal MeCN.

• Optional: Add Tetrabutylammonium iodide (TBAI, 10 mol%) if R-X is not an iodide.

• Reflux at 80°C. Monitor by TLC/LCMS at 2 hours.

• Workup: Filter off inorganic salts before aqueous extraction. This simplifies phase separation.

Method B: The "Mild" Mitsunobu (Alternative)

Best for: When the alkylating agent is an alcohol (R-OH) rather than a halide, or for sensitive substrates.

The Logic: The

of this phenol (~9.0) is perfect for Mitsunobu (requires ).

• Reagents:

  (1.5 eq) + DIAD or DEAD (1.5 eq).

• Solvent: THF or Toluene (0°C to RT).

• Order of Addition: Mix Phenol + Alcohol +

  first. Add DIAD dropwise at 0°C.

Troubleshooting Decision Matrix

Use the following diagram to diagnose yield failures based on your reaction observations.

Figure 1: Diagnostic workflow for troubleshooting etherification of electron-deficient phenols.

Technical FAQ: Addressing Specific Failures

Q1: I am observing significant Starting Material (SM) even after 24 hours. Why? A: This is likely a nucleophilicity issue. The

group stabilizes the phenoxide, making it "lazy."

• Fix 1: Switch from

  to . The larger cation radius reduces the lattice energy and increases the "nakedness" of the phenoxide anion in solution.

• Fix 2: Add TBAI (Tetrabutylammonium iodide) . This creates a more reactive alkyl iodide in situ (Finkelstein reaction) and acts as a Phase Transfer Catalyst (PTC).

Q2: I see a new spot on TLC that is NOT my ether. Is it C-alkylation? A: It is possible, but less likely with the

group present compared to electron-rich phenols.

• Diagnosis: C-alkylation is favored in protic solvents (MeOH, Water) or with "soft" electrophiles (Allyl/Benzyl halides).

• Remedy: Ensure your solvent is strictly aprotic (DMF, MeCN). If using allyl bromide, cool the reaction to 0°C initially to favor kinetic control (O-alkylation).

Q3: My product is stuck in the aqueous layer during workup. A: Fluorinated phenols and ethers have deceptive lipophilicity.

• Fix: Do not use Diethyl Ether for extraction. Use Ethyl Acetate or DCM . Acidify the aqueous layer to pH 3-4 to ensure any unreacted phenol is protonated and extracts back into the organic layer (for recovery), but keep the ether neutral.

Q4: I am trying to make the Mono-ether but getting Bis-ether. A: This is a statistical challenge with resorcinols.

• Fix: Use a deficiency of base (0.95 eq) and a slight excess of the phenol (1.2 eq) relative to the alkyl halide. Add the alkyl halide very slowly (syringe pump) to the phenol/base mixture. This keeps the concentration of the alkylating agent low, favoring the reaction with the most abundant nucleophile (the starting material).

References

• Cesium Carbonate Effect: Lee, J. C., Yuk, J. Y., & Cho, S. H. (1995).[1] Facile Synthesis of Alkyl Phenyl Ethers Using Cesium Carbonate.[1][2] Synthetic Communications, 25(9), 1367–1370.[1]

• Substrate Data: PubChem. (n.d.). 3-(Trifluoromethyl)phenol Compound Summary. National Library of Medicine.

• Solvent Effects on Regioselectivity: Manzoor, S., et al. (2011). Conditions for O-alkylation vs C-alkylation of Phenolates. PharmaXChange.

• General Williamson Optimization: BenchChem. (2025).[3] Improving reaction conditions for Williamson ether synthesis.

Sources

• 1. Phenol Alkylation using Cs2CO3 as base , Hive Novel Discourse [chemistry.mdma.ch]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Preventing oxidation and degradation of electron-deficient phenols

TECHNICAL SUPPORT CENTER: STABILIZATION OF ELECTRON-DEFICIENT PHENOLS Case ID: EDP-STAB-001 Status: Open Priority: High

Mission Statement

Welcome to the Technical Support Center. You are likely here because your electron-deficient phenol (e.g., nitrophenol, cyanophenol, polyfluorophenol) has degraded, turned yellow/brown, or streaked on a column.

The Paradox: Unlike electron-rich phenols (e.g., catechol), which oxidize rapidly to quinones due to low oxidation potentials, electron-deficient phenols are thermodynamically resistant to classical oxidation. Their degradation is rarely due to simple air oxidation but rather photolytic decomposition, trace-metal mediated radical coupling, or acid-base disproportionation.

This guide troubleshoots these specific failure modes.

Module 1: Storage & Handling (The "Yellowing" Phenomenon)

User Complaint: "My white solid turned yellow/brown on the shelf."

Diagnosis: Electron-withdrawing groups (EWGs) like

or lower the pKa of the phenol, making it significantly more acidic than unsubstituted phenol.

• The Phenolate Trap: Even trace alkalinity (from glass surface leaching or ambient ammonia) deprotonates the phenol to form a phenolate anion . These anions are intensely colored (yellow/orange) and far more reactive than the neutral phenol.

• Photolysis: Nitro-substituted phenols act as intrinsic photo-oxidants. Exposure to UV/Vis light excites the nitro group, leading to radical abstraction of the phenolic hydrogen and subsequent degradation.

Troubleshooting Protocol:

Symptom	Probable Cause	Corrective Action
Surface Yellowing	Surface reaction with basic glass silanols or air.	Acid Wash: Rinse glassware with 1M HCl before drying and use. Store under Argon.
Bulk Darkening	Photolytic degradation.	Amber Storage: Wrap vials in aluminum foil. Store at -20°C.
Liquefaction	Hygroscopic uptake (low melting point eutectics).	Desiccation: Store over in a vacuum desiccator.

Module 2: Reaction Optimization (Synthesis)

User Complaint: "My yield is low, and I see black tar in the flask."

Technical Insight: While resistant to direct oxidation, electron-deficient phenols are highly susceptible to Radical Polymerization and Nucleophilic Aromatic Substitution (

) .

The "Inert-Plus" Workflow: Do not simply use nitrogen. You must scavenge radical initiators.

• Degassing is Non-Negotiable: Oxygen acts as a radical propagator.

  • Standard: Sparging (Bubbling

    ) for 15 mins.

  • Required for EDPs:Freeze-Pump-Thaw (3 cycles) .

• Radical Scavenging (Optional): If your reaction allows, add 1 mol% BHT (Butylated hydroxytoluene). BHT sacrifices itself to quench radical chains that would otherwise polymerize your sensitive phenol.

Module 3: Purification (The "Streak" Effect)

User Complaint: "I lost 50% of my product on the silica column; it streaked everywhere."

Root Cause: Standard Silica Gel (

) is slightly acidic (pH 6-7), but metal impurities in the silica can act as Lewis acids. More importantly, electron-deficient phenols are acidic (pKa 7-9). They partially ionize on the silica surface, causing "tailing" (streaking) where the ionized form sticks and the neutral form elutes.

The "Acidified Silica" Solution: You must suppress ionization to ensure the phenol remains in its neutral, mobile form.

Protocol: The 1% Acid Spike

• Mobile Phase: Add 0.5% to 1.0% Acetic Acid or Formic Acid to your eluent (e.g., Hexane/Ethyl Acetate + 1% AcOH).

• Column Pre-treatment: Flush the column with the acidified solvent before loading your sample.

• Loading: Dissolve the crude mixture in the acidified mobile phase.

WARNING: Do NOT use triethylamine or basic modifiers. This will deprotonate the phenol, turning it into a "sticky" salt that will never elute.

Visualizing the Degradation Landscape

The following diagram maps the decision logic for stabilizing these compounds.

Figure 1: Critical Control Points for Electron-Deficient Phenol Stability. Blue indicates the substrate, Red/Yellow indicates risk factors, and Green indicates validated protocols.

Frequently Asked Questions (FAQ)

Q1: Can I use rotary evaporation (Rotovap) safely? Answer: Yes, but limit the bath temperature to <40°C. Electron-deficient phenols often have surprisingly high vapor pressures or can sublime. Crucial: Release the vacuum using Nitrogen or Argon, not ambient air, to prevent moisture and oxygen re-entry while the solid is warm and amorphous.

Q2: Why does my NMR show broad peaks? Answer: This is likely due to proton exchange. Because these phenols are acidic, the phenolic proton (

) exchanges rapidly with trace water in your deuterated solvent (e.g., ). Fix: Add a drop of (proton disappears) or run the NMR in (hydrogen bonding slows exchange, sharpening the peak).

Q3: Is it oxidation if it turns pink? Answer: Not necessarily. For nitrophenols, a pink/red shift often indicates the formation of a Meisenheimer Complex (if nucleophiles are present) or simple deprotonation. True oxidative degradation usually results in dark brown/black tars (polymeric humins).

References

• Mechanisms of Phenol Oxidation

  • Detailed mechanistic insights into how electron-deficient phenols resist classical oxidation but succumb to radical p
  • Source: National Institutes of Health (NIH) / PMC.

  • Link:

• Electrochemical Stability & Degradation

  • Data regarding the oxidation potentials and degradation rates of p-substituted phenols.[1][2]

  • Source: PubMed / Environ. Sci. Technol.

  • Link:[1]

• Chromatographic Purification of Phenols

  • Protocols for mobile phase additives (Acidific

  • Source: MDPI / Separation Methods.[3]

  • Link:

• Safety & Handling (Phenol SOPs)

  • General safety protocols for handling toxic and corrosive phenolic compounds.[4][5][6][7][8]

  • Source: Yale University EHS.

  • Link:

Sources

• 1. Electrochemical oxidation characteristics of p-substituted phenols using a boron-doped diamond electrode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxidation of Electron-Deficient Phenols Mediated by Hypervalent Iodine(V) Reagents: Fundamental Mechanistic Features Revealed by a Density Functional Theory-Based Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. twu.edu [twu.edu]
• 5. shell.com [shell.com]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. safety.duke.edu [safety.duke.edu]
• 8. ehs.berkeley.edu [ehs.berkeley.edu]

Resolving regioselectivity issues when halogenating 3-Butoxy-5-(trifluoromethyl)phenol

Ticket ID: REGIO-RXN-35TF Subject: Troubleshooting Regioselectivity & Polyhalogenation in Electron-Deficient Resorcinol Ethers Status: Open / Technical Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Div.[1]

Executive Summary

You are attempting to halogenate 3-Butoxy-5-(trifluoromethyl)phenol . This substrate presents a classic "frustrated" electrophilic aromatic substitution (EAS) challenge.[1] You have two activating groups (OH, OBu) competing against a strong deactivator (CF3) and significant steric bulk.[1]

The Core Conflict:

• Electronic Preference: The hydroxyl group (-OH) is the strongest activator, typically directing incoming electrophiles to the C4 position (para to -OH).[1]

• Steric Reality: The butoxy group (-OBu) is bulky.[1] The C4 position is flanked by this bulky ether and the -CF3 group, creating a "steric canyon."[1]

• The Result: Standard protocols often yield intractable mixtures of C4 (para-OH), C6 (ortho-OH), and di-halogenated byproducts.[1]

This guide provides the logic to force the reaction toward your desired isomer.[1]

Module 1: Diagnostic & Strategy (The "Why")

Before adding reagents, you must map the electronic and steric landscape of your molecule.[1]

Substrate Analysis: 3-Butoxy-5-(trifluoromethyl)phenol[1]

Position	Environment	Electronic Status	Steric Status
C2	Between -OH and -OBu	Hyper-Activated (Ortho to both donors)	Blocked (Steric clash between OH and OBu makes this site inaccessible to all but the smallest electrophiles).[1]
C4	Between -OBu and -CF3	Activated (Para to -OH, Ortho to -OBu)	Hindered (Flanked by bulky Butoxy and CF3).
C6	Between -OH and -CF3	Activated (Ortho to -OH, Para to -OBu)	Accessible (Flanked by small OH and CF3).[1]

The Decision Matrix

• Targeting C4 (Thermodynamic/Electronic Control): Requires small electrophiles (

  , ) and non-polar solvents to maximize the directing power of the free phenol.[1]

• Targeting C6 (Kinetic/Steric Control): Requires bulky electrophiles (NBS) or H-bonding solvents (MeOH) that shield the phenol or direct via hydrogen bonding.[1]

Module 2: Troubleshooting Protocols (The "How")

Scenario A: "I need the C4-Bromo isomer (Para to OH), but I'm getting mixtures."

Root Cause: You are likely using NBS in a polar solvent.[1] While NBS is gentle, it is bulky and prefers the open C6 position.[1] Solution: Switch to elemental bromine (

) in a non-polar solvent at low temperature.

Protocol 1: C4-Selective Bromination

• Solvent: Dichloromethane (DCM) or

  (non-polar, non-H-bonding).[1]

• Temperature: -78°C to -40°C. Low temp favors the electronic product (C4) over the steric product.[1]

• Reagent:

  (1.0 equiv) in DCM.[1] Add dropwise over 1 hour.

• Mechanism: The small size of

  allows it to slip between the -OBu and -CF3 groups to access the electron-rich C4 site driven by the para-directing -OH.[1]

Scenario B: "I need the C6-Bromo isomer (Ortho to OH), but I see di-halogenation."

Root Cause: The first halogenation deactivates the ring, but not enough to stop a second attack if the concentration of bromonium ions is high.[1] Solution: Use the "NBS/MeOH/TsOH" method.[1] This is a specific directing protocol for ortho-bromination of phenols.[1]

Protocol 2: C6-Selective Bromination (Ortho-Directing)

• Solvent: Methanol (ACS Grade).[1][2][3]

• Catalyst: p-Toluenesulfonic acid (pTsOH), 10 mol%.[1][3]

• Reagent: N-Bromosuccinimide (NBS), 1.0 equiv.[1][4]

• Procedure: Dissolve substrate and pTsOH in MeOH. Add NBS in one portion at 0°C.

• Why it works: Methanol forms H-bonds with the phenol -OH, effectively increasing the steric bulk around the oxygen and "guiding" the NBS to the ortho position (C6) via a reagent-solvent complex [1].[1]

Scenario C: "The reaction is too slow / Starting material remains."

Root Cause: The -CF3 group is a powerful electron-withdrawing group (EWG), deactivating the ring.[1] Standard resorcinol conditions will be sluggish.[1] Solution:

• Increase Concentration: Run the reaction at 0.5 M to 1.0 M.

• Catalysis: If using NBS in MeCN, add 5 mol%

  or a Lewis Acid ( ) to activate the NBS.[1]

Module 3: Visualizing the Pathway

The following diagram illustrates the decision tree for selecting reaction conditions based on your target isomer.

Caption: Decision matrix for regioselective halogenation of 3-Butoxy-5-(trifluoromethyl)phenol.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use DMF as a solvent for NBS bromination? A: Use with caution. DMF is highly polar and accelerates EAS reactions, often leading to over-halogenation (dibromo species) very quickly, especially with activated phenols.[1] If you must use DMF, lower the temperature to -20°C.[1]

Q2: Why is the C2 position (between OH and OBu) rarely observed? A: While C2 is the most electron-rich spot (ortho to two donors), the steric penalty is massive.[1] The butyl chain on the ether creates a "shield" that blocks the C2 site.[1] You will only see C2 substitution if C4 and C6 are already blocked, or if you use an intramolecular delivery system.[1]

Q3: How do I separate the isomers if I get a mixture? A:

• Flash Chromatography: The isomers have different H-bonding capabilities.[1] The C6-bromo isomer often has an intramolecular H-bond (Br...HO), making it less polar (higher

  ) than the C4-bromo isomer.[1]

• Crystallization: The C4-bromo isomer is more symmetric and often crystallizes more readily from Hexane/EtOAc mixtures.[1]

Q4: I am seeing a byproduct with mass M+14. What is it? A: If you are using Methanol/Acid conditions, you might be seeing O-methylation (conversion of phenol to anisole) or Friedel-Crafts alkylation if the temperature is too high.[1] Ensure your temp stays at 0°C.

References

• Bovonsombat, P., et al. (2008).[1][3] "Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol." Tetrahedron Letters, 49, 189–194.[1][3] (Cited via MDPI review).[1]

• Kuhl, N., et al. (2013).[1][5] "Regioselective Halogenation of Arenes." Organic Letters, 15, 3860-3863.[1][5]

• Sigma-Aldrich Technical Data. "3-Bromo-5-(trifluoromethyl)phenol Properties."

• National Institutes of Health (NIH). "Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis."[1] PubMed Central.[1]

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Bromosuccinimide (NBS) [organic-chemistry.org]

Technical Support Center: Purification Protocols for 3-Butoxy-5-(trifluoromethyl)phenol

Introduction

This guide addresses the purification of 3-Butoxy-5-(trifluoromethyl)phenol (CAS: 1881328-69-3).[1] Based on the structural synthesis logic, this compound is typically synthesized via the mono-alkylation of 5-(trifluoromethyl)benzene-1,3-diol (5-trifluoromethylresorcinol) using a butylating agent (e.g., butyl bromide or butyl tosylate).[1]

Consequently, "unreacted starting materials" refers to two distinct chemical classes with opposing properties:

• The Electrophile: Butyl bromide/iodide (Neutral, Lipophilic).[1]

• The Nucleophile: 5-(trifluoromethyl)benzene-1,3-diol (Acidic, Polar).[1]

The following protocols rely on the "Acidity-Polarity Differential" to separate these specific contaminants.

Module 1: Removing Neutral Starting Materials (Alkyl Halides)

Scenario: Your NMR shows sharp triplets at

3.4–3.6 ppm (indicative of unreacted butyl bromide) or you have formed the di-alkylated byproduct (1,3-dibutoxy-5-(trifluoromethyl)benzene).[1]

The Solution: The "pH Swing" Extraction .[1] Because your product is a phenol (weak acid, pKa

9.0), it can be deprotonated into a water-soluble phenolate.[1] Neutral impurities (halides and di-ethers) cannot be deprotonated and will remain in the organic phase.[1]

Step-by-Step Protocol

• Dissolution: Dissolve the crude reaction mixture in Diethyl Ether (Et₂O) . Avoid Dichloromethane (DCM) if possible, as it creates emulsions with basic phenols.[1]

• Deprotonation (Extraction A):

  • Add 1.0 M NaOH (aq) to the organic layer.[1]

  • Ratio: Use 1:1 volume ratio.

  • Shake vigorously.[1] The Product (and unreacted Diol) moves to the Aqueous Layer (top or bottom depending on solvent).[1] The Neutral Impurities stay in the Organic Layer .[1]

• Separation: Collect the Aqueous Layer .[1]

  • Optional: Wash the aqueous layer once more with fresh Et₂O to ensure all neutrals are removed.[1] Discard the organic layers.[1]

• Regeneration (Extraction B):

  • Cool the aqueous layer to 0°C.[1]

  • Slowly add 2.0 M HCl until the pH reaches

    1-2. The solution will turn cloudy as the phenol reprotonates and crashes out.[1]

• Recovery: Extract the now-acidic aqueous mixture with Ethyl Acetate (EtOAc) (3x).

• Drying: Dry combined EtOAc layers over Na₂SO₄, filter, and concentrate.

Visualization: The pH Swing Workflow

Caption: Figure 1. Chemoselective removal of neutral alkylating agents using base extraction.[1]

Module 2: Removing Unreacted Phenolic Precursor (Diol)

Scenario: Your product is contaminated with the starting material 5-(trifluoromethyl)benzene-1,3-diol .[1] The Challenge: Both the product and this impurity are acidic phenols.[1] You cannot separate them easily using NaOH.[1] However, they have vastly different Polarities (LogP) .[1]

Compound	Structure	Est.[1][2][3][4][5][6][7] LogP	Water Solubility
Product	Mono-ether	~3.5	Low
Impurity (SM)	Diol (Resorcinol)	~1.5	High

Method A: The "Aggressive Wash" (Best for <5% Impurity)

Because the starting material is a resorcinol derivative, it is significantly more water-soluble than your butylated product.[1]

• Dissolve the mixture in a non-polar solvent like Toluene or Hexane/Et₂O (1:1) .[1]

• Wash the organic layer vigorously with Water (5x) .[1]

• The Diol will partition into the water over successive washes, while the lipophilic Product stays in the organic phase.[1]

Method B: Flash Column Chromatography (Best for >5% Impurity)

If water washes fail, use silica chromatography.[1] The Diol will stick strongly to the silica due to having two H-bond donors.[1]

• Stationary Phase: Silica Gel (Acid washed recommended).[1]

• Mobile Phase: Hexanes : Ethyl Acetate.[1]

• Gradient:

  • Start at 100% Hexanes (Elutes residual neutrals).[1]

  • Ramp to 95:5 Hexanes:EtOAc (Elutes Product).[1]

  • The Diol SM will likely require 50:50 or higher polarity to elute and will remain at the baseline during product collection.[1]

Troubleshooting & FAQs

Q1: My product is streaking on the TLC plate/Column. Why?

A: Phenols interact strongly with the slightly acidic silanol groups on silica gel, causing "tailing."[1]

• Fix: Add 1% Acetic Acid to your mobile phase. This suppresses the ionization of the phenol and ensures tight, round spots.[1]

Q2: I formed an emulsion during the NaOH extraction. How do I break it?

A: Trifluoromethyl groups increase the density of the organic phase, sometimes matching water's density, which prevents separation.[1]

• Fix 1: Add Brine (Saturated NaCl) to the aqueous layer to increase its density.[1]

• Fix 2: Filter the mixture through a pad of Celite if solid particulates are stabilizing the emulsion.[1]

Q3: Can I use distillation?

A: Likely No . While the boiling point of 3-trifluoromethylphenol is ~178°C [1], the butoxy derivative will boil significantly higher (>250°C).[1] At these temperatures, ether cleavage or decomposition of the trifluoromethyl group is a risk.[1] Vacuum distillation (Kugelrohr) might work for removing volatile butyl bromide, but not for separating the phenolic starting material.[1]

Decision Matrix: Which Method to Choose?

Use this logic flow to determine your immediate next step.

Caption: Figure 2. Decision tree for purification strategy based on impurity classification.

References

• PubChem. (2025).[1][4] 3-(Trifluoromethyl)phenol Compound Summary. National Center for Biotechnology Information.[1] Retrieved February 13, 2026, from [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for general phenol purification logic).

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.[1] (Source for electronic effects of -CF3 and -OBu groups).

Sources

• 1. Buy 3-Butoxy-5-(trifluoromethyl)phenol | 1881328-69-3 [smolecule.com]
• 2. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 3-(Trifluoromethyl)phenol | C7H5F3O | CID 7376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PhenoFluor: Practical Synthesis, New Formulation, and Deoxyfluorination of Heteroaromatics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation [jmchemsci.com]
• 7. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]

Reference Data & Comparative Studies

1H and 13C NMR spectral analysis of 3-Butoxy-5-(trifluoromethyl)phenol

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3-Butoxy-5-(trifluoromethyl)phenol

For researchers and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. Fluorinated compounds, in particular, are of significant interest due to their unique physicochemical properties that can enhance metabolic stability and binding affinity.[1] This guide provides a comprehensive analysis of 3-Butoxy-5-(trifluoromethyl)phenol, a representative fluorinated aromatic compound, using one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the theoretical underpinnings of spectral interpretation, provide detailed experimental protocols, and compare the capabilities of NMR with other common analytical techniques.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique in pharmaceutical and chemical research.[2][3] Its power lies in its ability to provide detailed atomic-level information about molecular structure, dynamics, and interactions, making it indispensable from initial hit identification to lead optimization in the drug discovery pipeline.[4][5][6] This guide will demonstrate the application of ¹H and ¹³C NMR to fully characterize 3-Butoxy-5-(trifluoromethyl)phenol.

The Subject Molecule: 3-Butoxy-5-(trifluoromethyl)phenol

The structure of 3-Butoxy-5-(trifluoromethyl)phenol presents several distinct features for NMR analysis: a substituted aromatic ring, a flexible butoxy side chain, a hydroxyl group, and a trifluoromethyl group. Understanding how these components electronically influence one another is key to deciphering the resulting spectra. The electron-donating butoxy group and the strongly electron-withdrawing trifluoromethyl group exert opposing effects on the electron density of the aromatic ring, leading to predictable and interpretable chemical shifts.

Caption: Structure of 3-Butoxy-5-(trifluoromethyl)phenol with atom numbering for NMR assignments.

Part 1: ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms. For 3-Butoxy-5-(trifluoromethyl)phenol, we expect to see distinct signals for the hydroxyl proton, the aromatic protons, and the protons of the butoxy group.

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H10' (-CH₃)	~0.9 - 1.0	Triplet (t)	3H	Terminal methyl group coupled to adjacent CH₂.
H9' (-CH₂)	~1.4 - 1.6	Sextet	2H	Coupled to adjacent CH₃ and CH₂ groups.
H8' (-CH₂)	~1.7 - 1.9	Quintet	2H	Coupled to two adjacent CH₂ groups.
H7' (-OCH₂)	~3.9 - 4.1	Triplet (t)	2H	Methylene group attached to electronegative oxygen, deshielded. Coupled to adjacent CH₂.
-OH	~4.0 - 7.0	Broad Singlet (br s)	1H	Chemical shift is variable, dependent on solvent and concentration. Disappears upon D₂O shake.[7]
H2, H4, H6	~6.8 - 7.5	Multiplets (m)	3H	Aromatic protons with distinct shifts due to substituent effects.[8]

In-Depth Interpretation

• Butoxy Group: The signals for the butoxy chain are characteristic of an n-alkyl group. The OCH₂ protons (H7') are the most downfield due to the deshielding effect of the adjacent oxygen atom. The terminal methyl group (H10') is the most upfield. The splitting patterns (triplet, quintet, sextet, triplet) provide clear evidence of the linear butyl chain structure.[9]

• Aromatic Region: The three aromatic protons (H2, H4, H6) will appear as distinct signals. The trifluoromethyl group is strongly deactivating, while the butoxy and hydroxyl groups are activating. This leads to a complex splitting pattern. H2 (ortho to -OH, meta to -CF₃) and H6 (ortho to -OH, meta to -OBu) will likely be the most shielded, while H4 (meta to -OH and -OBu, ortho to -CF₃) will be the most deshielded.

• Hydroxyl Proton: The phenolic -OH proton signal is often broad and does not couple with neighboring protons due to rapid chemical exchange.[7] Its presence can be unequivocally confirmed by adding a drop of deuterium oxide (D₂O) to the NMR tube and re-acquiring the spectrum; the -OH signal will disappear as the proton is exchanged for deuterium.

Part 2: ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and provides information about their electronic environment. Proton-decoupled ¹³C NMR is standard, meaning each unique carbon appears as a single line.

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity (in ¹⁹F coupled spectrum)	Rationale
C10' (-CH₃)	~14	Singlet	Most upfield aliphatic carbon.
C9' (-CH₂)	~19	Singlet	Aliphatic carbon.
C8' (-CH₂)	~31	Singlet	Aliphatic carbon.
C7' (-OCH₂)	~68	Singlet	Aliphatic carbon attached to electronegative oxygen.
C2, C4, C6	~105 - 120	Singlets (or doublets/triplets due to long-range C-F coupling)	Aromatic carbons influenced by substituents.
-CF₃	~124	Quartet (q)	Carbon directly bonded to three fluorine atoms (¹JCF ≈ 270-280 Hz).
C5 (-C-CF₃)	~132	Quartet (q)	Aromatic carbon attached to CF₃, shows smaller ²JCF coupling.
C1 (-C-OH)	~156	Singlet	Deshielded aromatic carbon attached to oxygen.[10]
C3 (-C-OBu)	~159	Singlet	Deshielded aromatic carbon attached to oxygen.

In-Depth Interpretation

• Aliphatic Carbons: The four signals of the butoxy group will appear in the upfield region of the spectrum (< 70 ppm), consistent with sp³ hybridized carbons.[11]

• Aromatic Carbons: The chemical shifts of the aromatic carbons are heavily influenced by the substituents. The carbons directly bonded to oxygen (C1 and C3) are significantly deshielded and appear furthest downfield.[10] The carbons ortho and para to the activating -OH and -OBu groups are shielded (shifted upfield) relative to benzene's 128.7 ppm reference.

• Trifluoromethyl Group: The carbon of the -CF₃ group is a key diagnostic signal. Due to one-bond coupling with the three fluorine atoms (¹JCF), it appears as a distinct quartet with a large coupling constant. The aromatic carbon to which it is attached (C5) will also appear as a quartet, but with a much smaller two-bond coupling constant (²JCF). This C-F coupling is unambiguous proof of the trifluoromethyl group's presence and position.

Part 3: Experimental Protocols and Workflow

Achieving high-quality, reproducible NMR data requires meticulous adherence to standardized protocols.

Experimental Workflow Diagram

Caption: A typical workflow for the NMR analysis of a small organic molecule.

Step-by-Step Protocol for NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Weigh approximately 5-10 mg of 3-Butoxy-5-(trifluoromethyl)phenol directly into a clean, dry NMR tube.

  • Add ~0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is a good first choice for many organic molecules.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.00 ppm.

  • Cap the tube and gently invert several times to ensure the sample is fully dissolved and the solution is homogeneous.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent. This compensates for any magnetic field drift.

  • Shim the magnetic field to optimize its homogeneity across the sample, which is critical for achieving sharp, well-resolved peaks.

  • Tune and match the probe for the ¹H and ¹³C frequencies to ensure maximum signal sensitivity.

• ¹H Spectrum Acquisition:

  • Load a standard proton experiment.

  • Set key parameters: spectral width (~16 ppm), number of scans (e.g., 16), and relaxation delay (e.g., 2 seconds).

  • Initiate data acquisition.

• ¹³C Spectrum Acquisition:

  • Load a standard proton-decoupled carbon experiment (e.g., zgpg30).

  • Set key parameters: spectral width (~240 ppm), number of scans (e.g., 1024 or more, as ¹³C is much less sensitive than ¹H), and relaxation delay (e.g., 2 seconds).

  • Initiate data acquisition.

• Data Processing:

  • Apply a Fourier transform to convert the raw data (Free Induction Decay) into a frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are positive and have a pure absorption lineshape.

  • Apply baseline correction to obtain a flat baseline.

  • Reference the spectrum by setting the TMS peak to 0.00 ppm.

Part 4: Comparison with Alternative Analytical Techniques

While NMR is unparalleled for detailed structural elucidation, a comprehensive characterization often involves complementary techniques.

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed atomic connectivity, stereochemistry, molecular dynamics, and quantification.[4][6]	Non-destructive; provides unambiguous structural information; solution-state analysis reflects biological conditions.	Relatively low sensitivity; requires larger sample amounts; complex spectra for large molecules.
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), and fragmentation patterns.	Extremely high sensitivity (picomole to femtomole); rapid analysis; can be coupled with chromatography (LC-MS, GC-MS).	Provides limited information on atom connectivity and no stereochemical data; isomers can be difficult to distinguish.
Infrared (IR) Spectroscopy	Presence of specific functional groups (e.g., -OH, C=O, C-F).	Fast and simple to operate; requires minimal sample preparation.	Provides limited structural information; cannot determine atom connectivity; complex spectra can be difficult to interpret fully.
HPLC / UPLC	Purity assessment, quantification, and separation of mixtures.	High resolving power; excellent for determining the number of components in a sample and their relative amounts.	Primarily a separation technique; provides no structural information on its own (requires a detector like MS or UV).
¹⁹F NMR Spectroscopy	Direct detection and quantification of fluorine-containing compounds.[12]	High sensitivity (¹⁹F is 100% abundant); large chemical shift range provides high resolution; excellent for purity and metabolism studies.[13][14][15]	Only applicable to fluorinated compounds.

NMR provides the complete structural "blueprint," while MS confirms the mass and formula, and IR confirms the presence of key functional groups. For fluorinated drug candidates like 3-Butoxy-5-(trifluoromethyl)phenol, ¹⁹F NMR is an exceptionally powerful and often underutilized tool for quantitative analysis in complex biological matrices, sometimes serving as an alternative to radiolabeling studies.[14][15]

Conclusion

The comprehensive analysis of 3-Butoxy-5-(trifluoromethyl)phenol by ¹H and ¹³C NMR spectroscopy provides a clear and unambiguous determination of its molecular structure. Through the careful interpretation of chemical shifts, coupling constants, and multiplicities, every proton and carbon atom can be assigned. The characteristic quartet signal of the trifluoromethyl carbon serves as a definitive marker for this important functional group. When integrated into a multi-technique analytical workflow, NMR spectroscopy provides the foundational structural data that is essential for advancing compounds through the drug discovery and development process.

References

• Vertex AI Search. (2024). NMR Spectroscopy Revolutionizes Drug Discovery.
• ACS Publications. (n.d.). Perspectives on Nuclear Magnetic Resonance Spectroscopy in Drug Discovery Research | Journal of Medicinal Chemistry.
• Walsh Medical Media. (n.d.). Drug Discovery and Development of NMR Spectroscopy in Pharmaceutical Industry.
• PMC. (n.d.). NMR as a “Gold Standard” Method in Drug Design and Discovery.
• PMC. (n.d.). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins.
• ResearchGate. (2025). NMR Spectroscopy in Drug Design.
• Oxford Academic. (n.d.). Substituent Effect. IV. Proton NMR Chemical Shifts of Phenols.
• Canadian Science Publishing. (n.d.). THE NUCLEAR MAGNETIC RESONANCE SPECTRA OF PARA-SUBSTITUTED PHENOLS.
• ResearchGate. (n.d.). 1H-NMR spectrum of 3 compound in chemical shift area of butoxy groups.
• Dove Medical Press. (n.d.). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species.
• Benchchem. (n.d.). An In-Depth Technical Guide to the 13C NMR Chemical Shifts of tert-Butoxycyclohexane.
• Alfa Chemistry. (n.d.). 19F NMR Chemical Shift Table.
• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy.
• Chemistry LibreTexts. (2022). 17.11: Spectroscopy of Alcohols and Phenols.
• Doc Brown's Advanced Organic Chemistry. (n.d.). 1H proton nmr spectrum of phenol.
• ACS Publications. (2012). Alternate Strategies to Obtain Mass Balance without the Use of Radiolabeled Compounds: Application of Quantitative Fluorine (19F) Nuclear Magnetic Resonance (NMR) Spectroscopy in Metabolism Studies.
• ResearchGate. (2025). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins.
• ResearchGate. (2025). Alternate Strategies to Obtain Mass Balance without the Use of Radio labeled Compounds: Application of Quantitative Fluorine (F-19) Nuclear Magnetic Resonance (NMR) Spectroscopy in Metabolism Studies.
• ResearchGate. (n.d.). Fluorinated Aromatic Compounds.
• Reddit. (2013). 13C NMR of pentafluorophenyl group.
• Vaia. (n.d.). NMR spectrum of phenol - chemical shift for benzene is.

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• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
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• 5. NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. researchgate.net [researchgate.net]
• 10. vaia.com [vaia.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 13. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-Butoxy-5-(trifluoromethyl)phenol

[1]

Executive Summary & Chemical Profile[2][3]

3-Butoxy-5-(trifluoromethyl)phenol is a fluorinated phenolic ether often utilized as a pharmaceutical intermediate. Its disposal requires strict adherence to Halogenated Organic Waste protocols. Unlike standard organic solvents, the presence of the trifluoromethyl group (-CF

) generates highly corrosive hydrofluoric acid (HF) upon incineration, necessitating specialized flue gas scrubbing at the destruction facility.

Chemical Identity & Hazard Matrix

Parameter	Specification	Disposal Implication
Functional Groups	Phenol (-OH), Trifluoromethyl (-CF ), Butoxy (-OC H )	Corrosive & Toxic. Requires segregation from oxidizers.
Waste Category	Halogenated Organic	CRITICAL: Do NOT mix with non-halogenated solvents (e.g., acetone, ethanol) to avoid cross-contamination of bulk waste streams.
Combustion Byproducts	HF, CO, CO , Fluorinated monomers	Incineration temperature must exceed 1,100°C with alkaline scrubbing.
RCRA Status (USA)	Characteristic Waste (Likely D002 Corrosive, D001 Ignitable if in solvent)	Not P-listed or U-listed by specific CAS, but regulated by characteristic hazards.

Pre-Disposal Protocol: The Self-Validating System

To ensure safety and regulatory compliance, you must establish a Self-Validating Disposal System . This prevents human error (e.g., pouring into the wrong carboy) by using physical and visual barriers.

A. Segregation Logic (The "Why")

• The Fluorine Factor: Standard waste haulers often blend non-halogenated waste for fuel blending (energy recovery). If you introduce 3-Butoxy-5-(trifluoromethyl)phenol into a non-halogenated stream, the resulting HF emissions during standard combustion can damage the incinerator and violate emissions permits.

• The Phenol Factor: Phenols are acidic.[1] Mixing them with strong bases (e.g., waste sodium hydroxide) in a closed container is an exothermic reaction that can pressurize and rupture the vessel.

B. Container Selection

• Primary Vessel: High-Density Polyethylene (HDPE) or Teflon-lined containers are preferred over glass for long-term storage of fluorinated phenols to mitigate any risk of etching from trace HF formation, though glass is acceptable for short-term transfer.

• Venting: Use a vented cap (e.g., Nalgene® vented closure) if the waste is in solution, to prevent pressure buildup from volatile solvent off-gassing.

Detailed Disposal Workflow

Step 1: Characterization & Preparation

Before moving the vessel, confirm the state of the waste.

• Solid Waste: (e.g., contaminated gloves, weighing boats, pure solid compound).

• Liquid Waste: (e.g., mother liquor, reaction mixtures).

Step 2: Waste Stream Assignment

Follow this decision logic to assign the correct waste stream.

Figure 1: Decision matrix for segregating fluorinated phenolic waste. Note that even if dissolved in a non-halogenated solvent, the presence of the solute mandates the "Halogenated" waste stream.

Step 3: Labeling Compliance

The label must explicitly state the chemical name. "Organic Waste" is insufficient.

• Required Text: "Hazardous Waste - Halogenated Organic."

• Constituents: "Contains: 3-Butoxy-5-(trifluoromethyl)phenol, [Solvent Name]."

• Hazard Checkboxes: Corrosive, Toxic.

Step 4: Operational Disposal (The Pour)

• PPE: Neoprene or Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

• Fume Hood: Perform all transfers inside a functioning fume hood.

• Bonding/Grounding: If pouring more than 4 liters of flammable solvent mixture, ground the container to prevent static discharge.

• Transfer: Use a funnel to prevent drips. Do not overfill (leave 10% headspace).

Emergency Procedures: Spill Response

If a spill occurs during disposal, immediate action prevents exposure and facility contamination.

Small Spill (<100 mL):

• Evacuate the immediate area of unnecessary personnel.

• Ventilate: Ensure fume hoods are active.

• Neutralize: Since it is a phenol (acidic), apply a weak base like Sodium Carbonate (soda ash) or a commercial solvent absorbent pad.

• Collect: Sweep neutralized solids into the Solid Hazardous Waste bin (Halogenated).

• Clean: Wash surface with soap and water; dispose of paper towels as hazardous waste.

Large Spill (>100 mL or outside hood):

• Evacuate the lab.

• Contact EHS/Emergency Services immediately.

• Do not attempt cleanup without respiratory protection (SCBA) due to potential volatile organic vapors.

Scientific Rationale: The Incineration Requirement

Why do we insist on the "Halogenated" stream?

When 3-Butoxy-5-(trifluoromethyl)phenol is incinerated, the carbon-fluorine bonds break.

Hydrofluoric Acid (HF) is generated in the flue gas. Standard incinerators designed for non-halogenated waste (Type 1) often lack the wet scrubbers (using caustic soda, NaOH) required to neutralize HF into harmless Sodium Fluoride (NaF).

Sending this compound to a non-halogenated facility risks:

• Corrosion of the incinerator's firebrick and metal stack.

• Release of toxic HF gas into the environment.[2]

References

• United States Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. (n.d.). Compound Summary: 3-(Trifluoromethyl)phenol (Analogous Hazard Data). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link]

Sources

• 1. vumc.org [vumc.org]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]

Personal protective equipment for handling 3-Butoxy-5-(trifluoromethyl)phenol

This guide is structured as a direct-action protocol for laboratory professionals. It synthesizes chemical hygiene standards with field-proven "best practices" for handling lipophilic fluorinated phenols.

Executive Hazard Analysis

The Core Risk: You are not just handling a phenol; you are handling a fluorinated, lipophilic phenol . Standard laboratory safety protocols for "irritants" are insufficient here. The structural combination of a Butoxy group (C4H9O-) and a Trifluoromethyl group (-CF3) significantly increases the molecule's lipophilicity compared to phenol alone.

• Mechanism of Danger: Phenols denature proteins and cause chemical burns. However, they are also local anesthetics; you may not feel the burn until systemic absorption has occurred. The added lipophilicity of this specific derivative facilitates rapid permeation through standard nitrile gloves and the stratum corneum (skin barrier).

• Operational Mandate: Do not rely on standard 4-mil nitrile examination gloves. A multi-barrier system is required.[1]

Risk Logic Diagram

(Visualizing the causality between molecular structure and safety requirements)

Figure 1: Causal link between the 3-Butoxy-5-(trifluoromethyl)phenol structure and specific safety requirements.

The PPE Matrix: A Self-Validating System

Do not rely on memory. Use this matrix to validate your gear before opening the reagent cabinet.

Component	Standard (Insufficient)	Required Specification (Authoritative)	Scientific Rationale
Hand Protection	Standard Nitrile (4 mil)	The "Sandwich" Method: 1. Inner: Laminate Film (e.g., Silver Shield/4H)2. Outer: 5-8 mil Nitrile (for grip/fit)	Fluorinated phenols can permeate standard nitrile in <15 minutes. Laminate film offers >4 hours breakthrough time.
Eye Protection	Safety Glasses	Chemical Splash Goggles + Face Shield (if >100mL)	Vapors and aerosols can bypass glasses. Goggles form a seal; the shield protects the neck/face from splash.
Body Protection	Standard Lab Coat	Buttoned Lab Coat (Nomex/Cotton) + Chemical Apron	Synthetic blends (polyester) can melt into skin if a reaction exotherms. An apron prevents soak-through.
Respiratory	Surgical Mask	Fume Hood (Face velocity: 80-100 fpm)	Inhalation of fluorinated phenolic dust/vapor causes severe respiratory mucosal irritation.

Operational Protocol: The "Sandwich" Technique

This workflow is designed to maximize dexterity while ensuring zero skin contact.

Phase A: Pre-Work Validation

• Locate Decontamination Agent: Confirm a bottle of Polyethylene Glycol 300 or 400 (PEG) is on the benchtop. Water is insufficient for initial phenol decontamination due to low solubility.

• Glove Inspection: Inflate the outer nitrile gloves to check for pinholes.

Phase B: Donning Sequence (The Sandwich)

• Wash Hands: Remove oils to reduce absorption potential.

• Layer 1 (The Barrier): Don the Laminate (Silver Shield) gloves. Note: These are loose-fitting and slippery.

• Layer 2 (The Grip): Don a pair of standard nitrile gloves over the laminate gloves. This compresses the laminate liner, restoring dexterity and providing a grip surface.

• Seal: Pull lab coat cuffs over the outer glove gauntlet.

Phase C: Handling & Doffing[4]

• Technique: Use positive displacement pipettes to prevent dripping. Keep all open vessels at least 6 inches inside the fume hood sash.

• Doffing (Critical):

  • Remove outer nitrile gloves and dispose of them as solid hazardous waste.

  • Inspect inner laminate gloves for discoloration.

  • Remove laminate gloves by peeling from the cuff, ensuring the outside of the glove never touches your skin.

Workflow Visualization

Figure 2: Operational workflow emphasizing the pre-check of PEG availability and the specific glove layering technique.

Emergency Response: The PEG Protocol

Scientific Basis: Phenols are lipophilic. Water is polar. Washing a phenol burn with water alone often spreads the chemical over a larger surface area without effectively solubilizing it. PEG 300/400 acts as a solvent that safely extracts phenol from the skin layers.

Immediate Action (Skin Contact):

• Do NOT Wipe: Wiping spreads the chemical.[2]

• Remove Clothing: If clothing is contaminated, cut it off.[3][4] Do not pull it over the head.

• Apply PEG: Soak a gauze pad in PEG 300 or 400 and gently blot the area for at least 15–30 minutes.

• Water Rinse: Only after PEG treatment (or if PEG is unavailable), rinse with massive amounts of water (safety shower) for 15 minutes.

• Seek Medical Attention: Inform the physician that the patient was exposed to a fluorinated phenol .

Immediate Action (Eye Contact):

• Do NOT use PEG: PEG is irritating to eyes.[5][6]

• Flush: Use an eyewash station for 15 minutes, holding eyelids open.[7]

Disposal Logistics

Because of the Trifluoromethyl (-CF3) group, this compound must be treated as Halogenated Organic Waste .

• Segregation: Do not mix with non-halogenated solvents (e.g., Acetone, Ethanol) if your facility separates them. Halogenated waste requires high-temperature incineration to break the C-F bond.[8]

• Labeling: Clearly label the waste container: "Halogenated Solvent Waste - Contains Fluorinated Phenols."

• Solid Waste: Contaminated gloves, paper towels, and silica gel must be double-bagged in thick polyethylene bags (3-mil minimum) and labeled as hazardous solid waste.

References

• Ansell Healthcare. (2009). Permeation/Degradation Resistance Guide for Ansell Chemical Resistant Gloves (8th Ed.). (Referenced for breakthrough times of phenols against nitrile vs. laminate). Link

• National Institutes of Health (NIH). (2023). Phenol Toxicity: Treatment / Management. StatPearls [Internet]. (Authoritative source for PEG 300/400 decontamination protocol). Link

• Princeton University EHS. (2022). Phenol Safety Guide. (Source for emergency response and leather penetration warnings). Link

• U.S. Environmental Protection Agency (EPA). (2024). Disposal of PFAS and Fluorinated Waste via Incineration.[8] (Guidance on C-F bond destruction). Link

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• 4. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 5. fishersci.com [fishersci.com]
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